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Compound of Interest

Compound Name: O-propargyl serine

Cat. No.: B2791292

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
IS not a substitute for a formal Safety Data Sheet (SDS). A specific SDS for O-propargyl-serine
was not available at the time of writing. The safety and handling guidelines presented here are
based on available data for structurally related compounds and general principles of laboratory
safety. Researchers should always conduct a thorough risk assessment before using this
compound and consult their institution's safety office.

Introduction

O-propargyl-serine is a non-canonical amino acid that has gained significant interest in
chemical biology and drug discovery. Its terminal alkyne group serves as a versatile chemical
handle for "click chemistry" reactions, enabling the facile and specific labeling of proteins and
other biomolecules. This allows for the investigation of protein synthesis, localization, and
interactions, as well as the development of targeted therapeutics. As the use of O-propargyl-
serine becomes more widespread, it is crucial for researchers to have a comprehensive
understanding of its properties and the necessary precautions for its safe handling.

Physicochemical Properties

Quantitative data for O-propargyl-serine and its common N-protected form, Fmoc-Ser(O-
propargyl)-OH, are summarized below. The data for O-propargyl-serine is primarily based on
computational predictions.
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Table 1: Physicochemical Properties of O-propargyl-serine[1]

Property Value Source
Molecular Formula CeHoNO3 PubChem
Molecular Weight 143.14 g/mol PubChem

(2S)-2-amino-3-(prop-2-yn-1-
IUPAC Name ] ] PubChem
yloxy)propanoic acid

CAS Number 1379150-93-2 PubChem

XLogP3 -3.4 PubChem (Computed)
Hydrogen Bond Donor Count 3 PubChem (Computed)
Hydrogen Bond Acceptor

Count 4 PubChem (Computed)
Rotatable Bond Count 4 PubChem (Computed)
Exact Mass 143.058243149 g/mol PubChem (Computed)
Monoisotopic Mass 143.058243149 g/mol PubChem (Computed)
Topological Polar Surface Area  72.6 A2 PubChem (Computed)
Heavy Atom Count 10 PubChem (Computed)

Table 2: Physicochemical Properties of Fmoc-Ser(O-propargyl)-OH
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Property Value Source

Molecular Formula C21H19NOs Sigma-Aldrich
Molecular Weight 365.39 g/mol Sigma-Aldrich
CAS Number 1354752-75-2 Sigma-Aldrich
Physical Form Solid Sigma-Aldrich
Purity >98% Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich

Safety and Hazard Information

No dedicated safety data sheet for O-propargyl-serine is publicly available. Therefore, the

hazard information for the structurally related and commercially available N-Fmoc protected

form, Fmoc-Ser(O-propargyl)-OH, is provided as a reference. It is prudent to handle O-

propargyl-serine with at least the same level of caution.

Table 3: Hazard Information for Fmoc-Ser(O-propargyl)-OH

Hazard Description
Signal Word Warning
Pictograms GHSO07 (Exclamation Mark)

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin
irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.
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Handling and Storage Guidelines

Based on the inferred hazards and the nature of fine chemicals, the following handling and
storage procedures are recommended.

4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for
integrity before each use.

Body Protection: A laboratory coat must be worn. For larger quantities, additional protective
clothing may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust or aerosols.

4.2. Engineering Controls

 All weighing and handling of solid O-propargyl-serine should be performed in a chemical
fume hood.

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

4.3. General Handling Practices

Avoid the generation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

4.4, Storage
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o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Based on the recommendations for the Fmoc-protected version, storage at 2-8°C is
advisable.

o Keep away from incompatible materials such as strong oxidizing agents.
4.5. Disposal
o Dispose of waste material in accordance with local, state, and federal regulations.

» Consult your institution's environmental health and safety office for specific disposal
guidelines.

Experimental Protocols

While no specific experimental protocols for the safety testing of O-propargyl-serine were
found, its use in research provides context for its handling. The following is a generalized
protocol for the metabolic labeling of cells with O-propargyl-serine, based on common practices
in the field.

5.1. Representative Protocol: Metabolic Labeling of Cultured Cells
e Preparation of Stock Solution:
o Under a chemical fume hood, carefully weigh the desired amount of O-propargyl-serine.

o Dissolve the solid in a suitable solvent (e.g., sterile cell culture medium or a biocompatible
solvent like DMSO) to create a concentrated stock solution.

o Filter-sterilize the stock solution through a 0.22 um syringe filter.
o Cell Culture and Labeling:
o Culture cells to the desired confluency in a standard growth medium.

o Remove the growth medium and replace it with a medium containing the desired final
concentration of O-propargyl-serine. This is typically done in a medium lacking the natural
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amino acid (serine) to enhance incorporation.

o Incubate the cells for the desired period to allow for the incorporation of the non-canonical
amino acid into newly synthesized proteins.

e Cell Lysis and Downstream Analysis:

o After incubation, wash the cells with phosphate-buffered saline (PBS) to remove any
unincorporated O-propargyl-serine.

o Lyse the cells using a suitable lysis buffer.

o The resulting protein lysate, now containing propargyl-labeled proteins, can be used for
downstream applications such as "click chemistry" with an azide-functionalized reporter
tag for visualization or affinity purification.

Visualized Workflows

General Laboratory Workflow for Handling O-propargyl-serine
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General Laboratory Workflow for Handling O-propargyl-serine
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Caption: A flowchart outlining the key steps for the safe handling of O-propargyl-serine in a
laboratory setting.

Signaling Pathway Context: Protein Labeling via Click Chemistry
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Caption: A diagram illustrating the incorporation of O-propargyl-serine into proteins and
subsequent labeling via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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